Cas no 2180081-37-0 (3-Bromo-6-chloropyrazine-2-carbonitrile)

• Product Name: 3-Bromo-6-chloropyrazine-2-carbonitrile
• CAS No: 2180081-37-0
• MF: C₅HBrClN₃
• MW: 218.438538312912
• CID: 4764957
• Update Time: 2023-08-16

3-Bromo-6-chloropyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloropyrazine-2-carbonitrile
• ClC1=CN=C(C(=N1)C#N)Br

• Inchi： 1S/C5HBrClN3/c6-5-3(1-8)10-4(7)2-9-5/h2H
• InChI Key： MAVXRLPKVRBHJP-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 166
• XLogP3: 1.9
• Topological Polar Surface Area: 49.6